2-(4-Fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-5-(pentylsulfonyl)-1,3-oxazole

Specification

• Molecular Formula: C20H19F2NO5S2
• Molecular Weight: 455.5 g/mol
• IUPAC Name: 2-(4-fluorophenyl)-4-(4-fluorophenyl)sulfonyl-5-pentylsulfonyl-1,3-oxazole
• Standard InChI: InChI=1S/C20H19F2NO5S2/c1-2-3-4-13-29(24,25)20-19(30(26,27)17-11-9-16(22)10-12-17)23-18(28-20)14-5-7-15(21)8-6-14/h5-12H,2-4,13H2,1H3
• Standard InChI Key: SNFBQPHLJSJSBV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCS(=O)(=O)C1=C(N=C(O1)C2=CC=C(C=C2)F)S(=O)(=O)C3=CC=C(C=C3)F

Introduction

The compound 2-(4-Fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-5-(pentylsulfonyl)-1,3-oxazole is a complex organic molecule that belongs to the oxazole class. Oxazoles are five-membered heterocyclic compounds containing oxygen, nitrogen, and carbon atoms. This specific compound incorporates fluorophenyl and pentylsulfonyl groups, which can significantly influence its chemical and biological properties.

Synthesis and Characterization

The synthesis of oxazole derivatives often involves condensation reactions between appropriate precursors. For example, the synthesis of 4-[(4-Fluorophenyl)sulfonyl]-5-(propylsulfonyl)-2-thien-2-yl-1,3-oxazole would likely involve the reaction of a thienyl oxazole precursor with fluorophenylsulfonyl and propylsulfonyl reagents.

Characterization techniques such as NMR, FT-IR, and mass spectrometry are commonly used to confirm the structure of these compounds.

Biological and Chemical Applications

Oxazole derivatives have been explored for various biological activities, including antimicrobial and analgesic properties. The presence of fluorophenyl and sulfonyl groups can enhance these activities by interacting with biological targets.

Application	Description
Antimicrobial Activity	Oxazole derivatives have shown activity against certain bacterial strains.
Analgesic Activity	Some oxazoles exhibit analgesic properties, making them candidates for pain management.
Materials Science	The unique properties of fluorophenyl and sulfonyl groups can be exploited in materials design.